Cas no 1820740-39-3 (2-Chloro-4-morpholinopyrimidine-5-carbaldehyde)

• Product Name: 2-Chloro-4-morpholinopyrimidine-5-carbaldehyde
• CAS No: 1820740-39-3
• MF: C₉H₁₀ClN₃O₂
• MW: 227.647600650787
• MDL: MFCD27991350
• CID: 4553809
• PubChem ID: 73012544
• Update Time: 2025-08-03

2-Chloro-4-morpholinopyrimidine-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-morpholinopyrimidine-5-carbaldehyde
• AK328243
• AX8261301
• CS-0163102
• 2-chloro-4-morpholin-4-ylpyrimidine-5-carbaldehyde
• MFCD27991350
• 1820740-39-3
• 2-CHLORO-4-(MORPHOLIN-4-YL)PYRIMIDINE-5-CARBALDEHYDE
• DS-12062
• AKOS027328454
• 5-Pyrimidinecarboxaldehyde, 2-chloro-4-(4-morpholinyl)-

• MDL： MFCD27991350
• Inchi： 1S/C9H10ClN3O2/c10-9-11-5-7(6-14)8(12-9)13-1-3-15-4-2-13/h5-6H,1-4H2
• InChI Key： NGKSZDVQUGXYAX-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=O)C(=N1)N1CCOCC1

Computed Properties

• Exact Mass: 227.0461543g/mol
• Monoisotopic Mass: 227.0461543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.3
• XLogP3: 0.7

2-Chloro-4-morpholinopyrimidine-5-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Chloro-4-morpholinopyrimidine-5-carbaldehyde

Professional Introduction to 2-Chloro-4-morpholinopyrimidine-5-carbaldehyde (CAS No. 1820740-39-3)

2-Chloro-4-morpholinopyrimidine-5-carbaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 1820740-39-3, is a significant intermediate in modern pharmaceutical chemistry. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that plays a pivotal role in the synthesis of various biologically active molecules. The structural features of this compound, particularly the presence of a chloro substituent and a morpholine ring, contribute to its unique reactivity and utility in medicinal chemistry.

The morpholine moiety in 2-Chloro-4-morpholinopyrimidine-5-carbaldehyde enhances its solubility and stability, making it an attractive scaffold for drug development. Morpholine derivatives are well-known for their pharmacological properties, including antiviral, antibacterial, and anti-inflammatory activities. The aldehyde functional group at the 5-position provides a reactive site for further chemical modifications, enabling the synthesis of more complex molecules such as heterocyclic compounds and peptidomimetics.

In recent years, there has been growing interest in the development of novel antiviral agents due to emerging infectious diseases and the need for broad-spectrum treatments. Pyrimidine-based compounds have shown promise in this area, with several drugs currently in clinical trials targeting viral polymerases. The 2-Chloro-4-morpholinopyrimidine-5-carbaldehyde intermediate is particularly valuable in this context, as it can be used to synthesize inhibitors that target specific viral enzymes.

One of the most compelling applications of 2-Chloro-4-morpholinopyrimidine-5-carbaldehyde is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the pyrimidine core with functional groups such as aldehydes, researchers can develop selective kinase inhibitors that disrupt aberrant signaling pathways. The chloro substituent on this compound enhances its binding affinity to target proteins, improving the efficacy of potential drug candidates.

Recent studies have highlighted the importance of 2-Chloro-4-morpholinopyrimidine-5-carbaldehyde in the development of small molecule inhibitors for oncology applications. Researchers have demonstrated that derivatives of this compound can inhibit the activity of tyrosine kinases, which are overexpressed in many cancer cell lines. These findings have opened up new avenues for therapeutic intervention and have led to several preclinical studies evaluating the safety and efficacy of these inhibitors.

The versatility of 2-Chloro-4-morpholinopyrimidine-5-carbaldehyde extends beyond its use as an intermediate in drug synthesis. It has also been explored as a building block for materials science applications. For instance, pyrimidine derivatives have been used to develop organic semiconductors and light-emitting diodes (LEDs). The unique electronic properties of these compounds make them suitable for use in optoelectronic devices and advanced materials.

In conclusion, 2-Chloro-4-morpholinopyrimidine-5-carbaldehyde (CAS No. 1820740-39-3) is a multifaceted compound with significant applications in pharmaceuticals and materials science. Its structural features make it an ideal candidate for synthesizing biologically active molecules, particularly kinase inhibitors and antiviral agents. As research continues to uncover new therapeutic targets and materials applications, the importance of this intermediate is likely to grow further.